Cas no 2172310-20-0 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid
• CAS No: 2172310-20-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5758675
• PubChem ID: 165545421
• Update Time: 2025-05-22

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4-methylpentanoic acid
• 2172310-20-0
• EN300-1521289
• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid

• Inchi： 1S/C26H30N2O6/c1-15(2)22(11-24(29)30)27-25(31)21-12-33-14-23(21)28-26(32)34-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-23H,11-14H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： RAMIMQXKYSPISP-UHFFFAOYSA-N
• SMILES： O1CC(C(C(NC(CC(=O)O)C(C)C)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid: A Comprehensive Overview

The compound with CAS No. 2172310-20-0, known as 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its intricate structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclic ether (oxolane), and a pentanoic acid moiety. The presence of these functional groups makes it a versatile building block for various applications in drug design and materials science.

The Fmoc group, derived from 9H-fluoren-9-ylmethoxycarbonyl, is a well-known protecting group in peptide synthesis. Its inclusion in this compound suggests potential applications in the synthesis of bioactive molecules, particularly peptides and proteins. Recent studies have highlighted the importance of Fmoc-based protecting groups in enhancing the efficiency of solid-phase peptide synthesis (SPPS), making this compound a valuable tool in modern drug discovery pipelines.

The oxolane ring, or tetrahydrofuran derivative, in the molecule introduces additional complexity and functionality. This cyclic ether structure can participate in various chemical reactions, including nucleophilic substitutions and cycloadditions, opening up avenues for further functionalization. The integration of the oxolane ring with the Fmoc group creates a unique platform for exploring novel chemical transformations and designing advanced molecular architectures.

One of the most intriguing aspects of this compound is its potential role in the development of bioconjugates and drug delivery systems. The combination of the Fmoc group, oxolane ring, and pentanoic acid moiety provides multiple sites for chemical modification, enabling the creation of multifunctional molecules with tailored properties. Recent advancements in click chemistry and bioorthogonal reactions have further expanded the utility of such compounds in constructing complex biomolecules with precision.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions, including Friedel-Crafts acylation, nucleophilic substitution, and cyclization processes. The synthesis strategy highlights the importance of stereocontrol and regioselectivity in assembling such intricate molecules. Researchers have employed various methodologies to optimize the synthesis pathway, ensuring high yields and purity levels.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor binding. The presence of the Fmoc group confers stability to the molecule under physiological conditions, while the pentanoic acid moiety introduces hydrophilic properties that enhance solubility. These characteristics make it an attractive candidate for further exploration in pharmacological studies.

Recent studies have also explored the use of this compound as a precursor for generating fluorescent probes and sensors. By incorporating photoactive groups into its structure, researchers have demonstrated its potential as a tool for real-time monitoring of biochemical processes at the molecular level. Such applications underscore its versatility across diverse scientific disciplines.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid (CAS No. 2172310-20-0) represents a cutting-edge molecule with significant potential in organic synthesis, drug discovery, and materials science. Its unique structure and functional groups make it an invaluable asset for researchers seeking to push the boundaries of molecular design and functionality.